Cas no 1402543-99-0 (D-Menthyl 2,2-Dihydroxyacetate)

• Product Name: D-Menthyl 2,2-Dihydroxyacetate
• CAS No: 1402543-99-0
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 1064682
• Update Time: 2025-06-13

D-Menthyl 2,2-Dihydroxyacetate Chemical and Physical Properties

Names and Identifiers

• 1-O-Dihydroxyacetyl-D-menthol
• 2-ISOPROPYL-5-METHYLCYCLOHEXYL 2,2-DIHYDROXYACETATE
• L-MENTHYL 2,2-DIHYDROXYACETATE
• (1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 2,2-dihydroxyacetate
• rel-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 2,2-dihydroxyacetate
• 5-methyl-2-(propan-2-yl)cyclohexyl 2,2-dihydroxyacetate
• (1S)-(+)-Menthyl glyoxylate hydrate
• 2,2-Dihydroxyacetic acid=p-menthan-3-yl
• ST50411086
• A802455
• 2,2-dihydroxyacetic acid (5-methyl-2-p
• D-Menthyl 2,2-Dihydroxyacetate

• Inchi： 1S/C12H22O4/c1-7(2)9-5-4-8(3)6-10(9)16-12(15)11(13)14/h7-11,13-14H,4-6H2,1-3H3
• InChI Key： BWZMJRSMHQDFIT-UHFFFAOYSA-N
• SMILES： O(C(C(O)O)=O)C1CC(C)CCC1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Additional information on D-Menthyl 2,2-Dihydroxyacetate

Exploring the Properties and Applications of D-Menthyl 2,2-Dihydroxyacetate (CAS No. 1402543-99-0)

In the realm of specialty chemicals, D-Menthyl 2,2-Dihydroxyacetate (CAS No. 1402543-99-0) has garnered significant attention for its unique molecular structure and versatile applications. This compound, often referred to in scientific literature for its chiral properties, is a derivative of menthol and dihydroxyacetate, combining the refreshing characteristics of menthol with the functional versatility of a dihydroxyacetate moiety. Researchers and industry professionals are increasingly exploring its potential in flavor and fragrance formulations, cosmetic ingredients, and even pharmaceutical intermediates.

The growing interest in natural and sustainable ingredients has propelled the demand for compounds like D-Menthyl 2,2-Dihydroxyacetate. Consumers today are more conscious of the products they use, seeking out items labeled as "clean," "green," or "eco-friendly." This shift has led to a surge in searches for biodegradable chemicals and plant-derived compounds, making CAS No. 1402543-99-0 a relevant topic in both academic and industrial circles. Its potential as a bio-based additive aligns perfectly with these trends, offering a sustainable alternative to synthetic counterparts.

From a chemical perspective, D-Menthyl 2,2-Dihydroxyacetate exhibits notable stability and solubility profiles, making it suitable for a wide range of formulations. Its chiral purity is particularly valued in the pharmaceutical industry, where enantiomeric purity can significantly impact drug efficacy and safety. Additionally, its mild, cooling sensation—inherited from the menthol backbone—makes it a popular choice in topical analgesics and skincare products. These attributes have sparked curiosity among formulators looking to innovate in personal care and therapeutic applications.

Another area where CAS No. 1402543-99-0 shines is in flavor enhancement. The compound’s ability to impart a refreshing, minty note has made it a candidate for use in food and beverage additives. With the global market for natural flavors expanding rapidly, this compound’s potential as a flavor modifier is being closely examined. Questions like "How does D-Menthyl 2,2-Dihydroxyacetate compare to traditional menthol derivatives?" or "What are its synergistic effects with other flavor compounds?" are frequently explored in research papers and industry forums.

In the context of green chemistry, D-Menthyl 2,2-Dihydroxyacetate stands out due to its potential for low environmental impact. As regulatory bodies tighten restrictions on synthetic additives, the demand for eco-compatible alternatives has risen. This compound’s biodegradability and derivation from natural sources position it as a forward-thinking solution for manufacturers aiming to meet sustainability goals. Searches for "sustainable chemical alternatives" or "green synthesis of flavor compounds" often lead to discussions about this very molecule.

Looking ahead, the applications of D-Menthyl 2,2-Dihydroxyacetate are likely to expand further. Innovations in delivery systems, such as microencapsulation, could enhance its efficacy in controlled-release formulations. Moreover, its role in functional foods—where it could contribute both flavor and potential health benefits—is an exciting avenue for future research. As the scientific community continues to uncover its full potential, CAS No. 1402543-99-0 remains a compound to watch in the evolving landscape of specialty chemicals.